Cas no 18023-86-4 (1,2-Propanediol,3-(dodecylthio)-)

• Product Name: 1,2-Propanediol,3-(dodecylthio)-
• CAS No: 18023-86-4
• MF: C₁₅H₃₂O₂S
• MW: 276.478384017944
• CID: 162274
• PubChem ID: 86648
• Update Time: 2025-04-19

1,2-Propanediol,3-(dodecylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(dodecylthio)-
• 3-dodecylsulfanylpropane-1,2-diol
• 3-dodecylthiopropane-1,2-diol
• (2.3-Dihydroxy-propyl)-dodecyl-sulfid
• 1, 3-(dodecylthio)-
• 1-n-dodecylthio-2,3-propanediol
• 1-S-dodecyl-2,3-glycerol
• 2,3-Dihydroxypropyl dodecyl sulfide
• 3-dodecylmercapto-propane-1,2-diol
• 3-dodecylsulfanyl-propane-1,2-diol
• 3-Dodecylthio-1,2-propanediol
• 3-dodecylthiopropan-1,2-diol
• AC1L3C05
• AGN-PC-0D4VKI
• Glycerol 1-dodecyl
• NSC508906
• 3-(Dodecylthio)-1,2-propanediol
• Glycerol 1-dodecylthio ether
• QIPYUDGFTOQZHX-UHFFFAOYSA-N
• NSC 508906
• DTXSID10884792
• NSC-508906
• 3-dodecylthio-propane-1,2-diol
• AKOS018239279
• NS00052135
• 1,2-Propanediol, 3-(dodecylthio)-
• EINECS 241-934-0
• SCHEMBL4786158
• 18023-86-4
• SCHEMBL4786370

• Inchi： 1S/C15H32O2S/c1-2-3-4-5-6-7-8-9-10-11-12-18-14-15(17)13-16/h15-17H,2-14H2,1H3
• InChI Key： QIPYUDGFTOQZHX-UHFFFAOYSA-N
• SMILES： S(CC(CO)O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 276.21246
• Monoisotopic Mass: 276.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 0.968
• Boiling Point: 412.2°C at 760 mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.49
• PSA: 40.46
• LogP: 3.99370